2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride

• CAS No.: 914638-39-4
• Molecular Formula: C11H11ClFNO3S
• Molecular Weight: 291.73 g/mol
• IUPAC Name: 2-tert-butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride
• InChI: InChI=1S/C11H11ClFNO3S/c1-11(2,3)10-14-7-5-4-6(13)9(8(7)17-10)18(12,15)16/h4-5H,1-3H3
• InChI Key: QWJPIYQQTWYGNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(O1)C(=C(C=C2)F)S(=O)(=O)Cl

Description

2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride is a chemical compound belonging to the benzoxazole family. Benzoxazoles are bicyclic compounds containing both benzene and oxazole rings. This particular compound is characterized by the presence of a tert-butyl group, a fluorine atom, and a sulfonyl chloride group attached to the benzoxazole core. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

The synthesis of 2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride typically involves the reaction of 2-aminophenol with appropriate reagents to form the benzoxazole ring. The tert-butyl and fluorine substituents are introduced through specific synthetic routes. The sulfonyl chloride group is usually added via sulfonation reactions using chlorosulfonic acid or similar reagents .

Industrial production methods often involve optimizing reaction conditions to achieve high yields and purity. Catalysts such as nanocatalysts, metal catalysts, and ionic liquid catalysts are employed to enhance the efficiency of the synthesis .

Chemical Reactions Analysis

2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, or thiols to form sulfonamide, sulfonate, or sulfonothioate derivatives.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where it reacts with boron reagents to form carbon-carbon bonds.

Scientific Research Applications

2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds and heterocycles.

Biology: The compound’s derivatives exhibit biological activities such as antimicrobial, antifungal, and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, including drug discovery and development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride involves its interaction with specific molecular targets. The sulfonyl chloride group is reactive and can form covalent bonds with nucleophilic sites on proteins or other biomolecules. This reactivity is exploited in various chemical and biological assays to study enzyme activity, protein function, and other biochemical processes .

Comparison with Similar Compounds

Similar compounds to 2-tert-Butyl-6-fluoro-1,3-benzoxazole-7-sulfonyl chloride include other benzoxazole derivatives with different substituents. For example:

2-tert-Butyl-6-chlorobenzoxazole-7-sulfonyl chloride: Similar structure but with a chlorine atom instead of fluorine.

2-arylbenzothiazoles: Benzothiazole derivatives with similar biological activities and applications.

The uniqueness of this compound lies in its specific substituents, which confer distinct chemical and biological properties.